Cas no 1243363-65-6 (Phenol, 2-(1,1-dimethylethyl)-5-fluoro-)

• Product Name: Phenol, 2-(1,1-dimethylethyl)-5-fluoro-
• CAS No: 1243363-65-6
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 6090168
• PubChem ID: 59458482
• Update Time: 2025-05-21

Phenol, 2-(1,1-dimethylethyl)-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1,1-dimethylethyl)-5-fluoro-
• 2-TERT-BUTYL-5-FLUOROPHENOL
• 1243363-65-6
• MB21768
• SCHEMBL12731992
• 2-(tert-Butyl)-5-fluorophenol
• EN300-7833729

• Inchi： 1S/C10H13FO/c1-10(2,3)8-5-4-7(11)6-9(8)12/h4-6,12H,1-3H3
• InChI Key： LIXGHTBFMWLFQF-UHFFFAOYSA-N
• SMILES： C1(O)=CC(F)=CC=C1C(C)(C)C

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.059±0.06 g/cm3(Predicted)
• Boiling Point: 216.5±20.0 °C(Predicted)
• pka: 10.34±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Phenol, 2-(1,1-dimethylethyl)-5-fluoro-

Phenol, 2-(1,1-dimethylethyl)-5-fluoro- (CAS No. 1243363-65-6)

Phenol, 2-(1,1-dimethylethyl)-5-fluoro-, also known by its CAS registry number 1243363-65-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of phenol, with a fluorine atom at the 5-position and a tert-butyl group at the 2-position. Its unique structure endows it with distinct chemical and physical properties, making it a valuable molecule for various applications in drug discovery and material science.

The synthesis of Phenol, 2-(1,1-dimethylethyl)-5-fluoro- involves a series of carefully designed organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the tert-butyl and fluorine substituents on the aromatic ring. These methods not only enhance yield but also improve the overall sustainability of the synthesis process.

In terms of chemical properties, Phenol, 2-(1,1-dimethylethyl)-5-fluoro- exhibits a high degree of stability due to the electron-donating effects of the tert-butyl group and the electron-withdrawing effects of the fluorine atom. This balance contributes to its thermal stability and resistance to oxidation. Additionally, the compound demonstrates moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, making it suitable for various laboratory applications.

The physical properties of this compound are equally noteworthy. Its melting point is approximately 78°C, while its boiling point is around 205°C under standard atmospheric pressure. These characteristics make it ideal for use in processes requiring thermal stability without excessive volatility. Furthermore, spectroscopic analyses reveal that the compound exhibits strong absorption bands in the ultraviolet region, which could be exploited for sensing applications.

Recent studies have highlighted the potential of Phenol, 2-(1,1-dimethylethyl)-5-fluoro- as a precursor in drug design. Its structure serves as a scaffold for developing bioactive molecules targeting various therapeutic areas such as oncology and neurodegenerative diseases. For example, researchers have reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, this compound has found utility in polymer science. The tert-butyl group imparts steric hindrance, which can be leveraged to create polymers with tailored mechanical properties. Recent research has demonstrated that incorporating this phenol derivative into polymer matrices enhances their resistance to environmental stressors such as UV radiation and oxidative degradation.

The toxicological profile of Phenol, 2-(1,1-dimethylethyl)-5-fluoro- has also been extensively studied. Acute exposure studies indicate that it exhibits low toxicity when administered via oral or dermal routes. However, chronic exposure studies are currently underway to assess long-term effects on cellular function and organ systems.

In conclusion, Phenol, 2-(1,1-dimethylethyl)-5-fluoro- (CAS No. 1243363-65-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and favorable properties make it an invaluable tool in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.